Cas no 16110-51-3 (5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid))

• Product Name: 5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid)
• CAS No: 16110-51-3
• MF: C₂₃H₁₆O₁₁
• MW: 468.366547584534
• MDL: MFCD00864784
• CID: 50335
• PubChem ID: 2882
• Update Time: 2025-06-03

5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid) Chemical and Physical Properties

Names and Identifiers

• 5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid)
• Cromoglycic acid
• 5,5'-(2-Hydroxytrimethylenedioxy)bis(4-oxochromene-2-carboxylic acid)
• 1,3-Bis(2-carboxychromon-5-yloxy)-2-hydroxypropane
• 5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))-bis(4-oxo-4H-chromene-2-carboxylic acid)
• 5-[3-(2-carboxy-4-oxochromen-5-yl)oxy-2-hydroxypropoxy]-4-oxochromene-2-carboxylic acid
• CROMOLYN
• 1,3-bis(2-carboxy-chromon-5-yloxy)-propan-2-ol
• 5,5'-(2-hydroxypropane-1,3-diyl)bis(oxy)bis(4-oxo-4H-chromene-2-carboxylic acid)
• Acide cromoglicique
• Acido cromoglicico
• Acidum cromoglicicum
• Cromoglicic acid
• Cromoglycate
• Lomudal
• Lomusol
• Nalcrom
• Spectrum5_000791
• SPBio_002624
• Chromoglycate
• NCGC00021142-02
• NS00006731
• AC-12785
• CROMOLYN [MI]
• 5,5'-((2-HYDROXYTRIMETHYLENE)DIOXY)BIS(4-OXO-4H-1-BENZOPYRAN-2-CARBOXYLATE)
• CROMOLYN [HSDB]
• Dinatrium cromoglicicum
• CROMOLYN [VANDF]
• KBioSS_001332
• Spectrum3_000367
• EINECS 240-279-8
• DB01003
• Nebulasma
• FPL 670
• DTXCID602860
• Y0TK0FS77W
• Spectrum4_000302
• 1,3-bis-(2-carboxychromon-5-yloxy)propan-2-ol
• 4H-1-BENZOPYRAN-2-CARBOXYLIC ACID, 5,5'-((2-HYDROXY-1,3-PROPANEDIYL)BIS(OXY))BIS(4-OXO-)
• Acido cromoglicico [INN-Spanish]
• KBio1_000857
• Acide cromoglicique [INN-French]
• SPBio_001033
• A922357
• Spectrum_000852
• KBio2_001332
• BS-51003
• 5-(3-((2-Carboxy-4-oxo-4H-chromen-5-yl)oxy)-2-hydroxypropoxy)-4-oxo-4H-chromene-2-carboxylic acid
• Prestwick1_000812
• 5-[3-(2-carboxy-4-oxo-4H-5-chromenyloxy)-2-hydroxypropoxy]-4-oxo-4H-2-chromenecarboxylic acid
• IDI1_000857
• Intal
• Q416427
• Rynacrom
• MFCD00864784
• Acido cromoglicico (INN-Spanish)
• ETHYLENEDIAMINEDI-L-(+)-TARTRATE
• Nasmil
• Cromo-Comod (TN)
• Oprea1_077850
• C06928
• HY-B1619
• NCI60_000229
• Sodium Chromoglycate
• 5-(3-(2-carboxy-4-oxo-4H-5-chromenyloxy)-2-hydroxypropoxy)-4-oxo-4H-2-chromenecarboxylic acid
• Prestwick3_000812
• 1,3-Di(2-carboxy-4-oxochromen-5-yloxy)propan-2-ol
• Prestwick0_000812
• UNII-Y0TK0FS77W
• Spectrum2_001137
• 4H-1-Benzopyran-2-carboxylic acid, {5,5'-[(2-hydroxy-1,3-propanediyl)bis(oxy)]bis[4-oxo-,}
• NINDS_000857
• E78436
• 5-{3-[(2-carboxy-4-oxo-4H-chromen-5-yl)oxy]-2-hydroxypropoxy}-4-oxo-4H-chromene-2-carboxylic acid
• 16110-51-3
• 4H-1-Benzopyran-2-carboxylic acid, 5,5'-((2-hydroxytrimethylene)dioxy)bis(4-oxo-
• GTPL7608
• DTXSID4022860
• Aararre
• Acid, Cromoglycic
• R03BC01
• EN300-19766015
• Frenasma
• BIDD:GT0397
• CHEMBL428880
• SBI-0051323.P003
• CHEBI:59773
• SCHEMBL3865
• AKOS015961001
• BRD-K20920669-304-06-7
• BSPBio_002093
• Acide cromoglicique (INN-French)
• NSC109500
• Acidum cromoglicicum (INN-Latin)
• Prestwick2_000812
• KBioGR_000884
• KBio2_003900
• NCGC00159523-01
• cromoglicic-acid
• 105878-73-7
• Aarane
• Cromolyn;Cromoglicic acid
• 5-[3-(2-carboxy-4-oxo-chromen-5-yl)oxy-2-hydroxy-propoxy]-4-oxo-chromene-2-carboxylic acid
• J-009783
• DivK1c_000857
• Chromolyn
• 4H-1-Benzopyran-2-carboxylic acid, 5, {5'-[(2-hydroxytrimethylene)dioxy]bis(4-oxo-,}
• Cromoglicic acid (INN)
• 4H-1-Benzopyran-2-carboxylic acid, 5,5'-((2-hydroxy-1,3-propanediyl)bis(oxy))bis(4-oxo)-
• KBio3_001313
• 1,3-bis(2-carboxychromon-5-yloxy)propan-2-ol
• BDBM50440033
• D07753
• FT-0601561
• Cromo-Comod
• 4H-1-Benzopyran-2-carboxylic acid, 5,5'-[(2-hydroxy-1,3-propanediyl)bis(oxy)]bis[4-oxo-
• Acidum cromoglicicum [INN-Latin]
• BSPBio_000703
• Cromoglicate
• BPBio1_000775
• Cromoglicic acid [INN:BAN]
• Acid, Cromoglicic
• KBio2_006468
• NCGC00021142-01
• CS-0013552
• CROMOGLICIC ACID [WHO-DD]
• 5,5'-[(2-hydroxypropane-1,3-diyl)bis(oxy)]bis(4-oxo-4H-chromene-2-carboxylic acid)
• 4H-1-Benzopyran-2-carboxylic acid, 5,5'-((2-hydroxy-1,3-propanediyl)bis(oxy))bis(4-oxo-
• Cromo asma aerosol
• Lomudas
• HSDB 3308
• CROMOGLICIC ACID [INN]
• BRD-K20920669-304-10-9
• BRD-K20920669-304-09-1
• FC171543
• 2140317-08-2
• Cromoglicic acid D5
• 240-279-8

• MDL： MFCD00864784
• Inchi： 1S/C23H16O11/c24-11(9-31-14-3-1-5-16-20(14)12(25)7-18(33-16)22(27)28)10-32-15-4-2-6-17-21(15)13(26)8-19(34-17)23(29)30/h1-8,11,24H,9-10H2,(H,27,28)(H,29,30)
• InChI Key： IMZMKUWMOSJXDT-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=C1C(C=C(C(=O)O)O2)=O)CC(COC1=CC=CC2=C1C(C=C(C(=O)O)O2)=O)O

Computed Properties

• Exact Mass: 468.06900
• Monoisotopic Mass: 468.06926132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 1.623
• Melting Point: 241-242 ºC
• Boiling Point: 752.3°C at 760 mmHg
• PSA: 173.71000
• LogP: 2.11450

5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid) Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：DJ2380000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C(BD53784)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid)

Recent Advances in the Study of 5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid) (CAS: 16110-51-3)

In recent years, the compound 5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid) (CAS: 16110-51-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chromene-based structure and bifunctional carboxylic acid groups, has demonstrated promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanisms of action, and potential clinical applications.

The synthesis of 5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid) has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and green chemistry approaches to minimize byproduct formation and enhance scalability. These advancements are critical for the compound's potential transition from laboratory-scale production to industrial applications. Furthermore, spectroscopic analyses, including NMR and mass spectrometry, have confirmed the structural integrity of the synthesized compound, ensuring its suitability for further biological evaluation.

Recent in vitro and in vivo studies have shed light on the compound's biological activities. Notably, 5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid) has shown potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound's antimicrobial properties have been explored, with promising results against Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The dual functionality of this molecule makes it a compelling candidate for further drug development.

One of the most exciting developments in the research of 5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid) is its anticancer potential. Mechanistic studies have revealed that the compound induces apoptosis in cancer cells through the activation of intrinsic apoptotic pathways, including the upregulation of caspase-3 and caspase-9. Moreover, it has been shown to inhibit angiogenesis, a critical process in tumor growth and metastasis. These findings position the compound as a potential adjunct therapy in oncology, particularly for cancers resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of 5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid). Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through rigorous preclinical and clinical studies. Recent efforts have focused on formulating the compound into nanoparticle-based delivery systems to enhance its solubility and target specificity. These innovations could pave the way for its successful integration into therapeutic regimens.

In conclusion, 5,5'-((2-Hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylic acid) (CAS: 16110-51-3) represents a multifaceted molecule with significant therapeutic potential. Ongoing research continues to uncover its diverse biological activities and mechanisms of action, offering new avenues for drug development. As the scientific community delves deeper into its properties, this compound may soon emerge as a cornerstone in the treatment of various diseases, bridging the gap between chemical biology and clinical medicine.